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Compound of Interest

Compound Name: Cyclohexylamine

Cat. No.: B126512

Essential Guide to Handling Cyclohexylamine

This guide provides immediate safety, handling, and disposal protocols for Cyclohexylamine,

tailored for researchers and drug development professionals. Adherence to these procedures is
critical for ensuring laboratory safety.

Cyclohexylamine is a flammable, corrosive, and toxic liquid that poses significant health risks.
[1][2][3] It can cause severe skin and eye burns, is harmful if swallowed or in contact with skin,
and is suspected of damaging fertility or the unborn child.[1][4]

Chemical Safety Data

For quick reference, the following table summarizes key quantitative safety data for
Cyclohexylamine.
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Property Value Citations
Flash Point 27 °C 1 80.6 °F (closed cup) [1]

11.5 (100 g/L aqueous
pH [1]

solution)

Explosive Limits

1.5% - 9.4% by volume in air

[1]5]

ACGIH TLV (TWA)

10 ppm (8-hour Time-Weighted

Average)

[1](6]

NIOSH REL (TWA)

10 ppm (10-hour Time-
Weighted Average)

[6]

Odor Threshold

26 ppm

[7]

Physical Appearance

Colorless to yellow liquid with a

strong, fishy odor

[1]5]

Personal Protective Equipment (PPE)

When handling Cyclohexylamine, a comprehensive PPE strategy is mandatory to prevent

exposure.[7] Always wear the following equipment:

o Eye and Face Protection:

o Wear chemical safety goggles that meet European standard EN 166.[1]

o In addition to goggles, use a face shield when there is a splash hazard.[3]

o Hand Protection:

o

[¢]

Use chemically resistant gloves made of Nitrile rubber, PVC, or neoprene.[1][2]

The suitability and durability of a glove depend on usage, such as the frequency and

duration of contact.[2] Always consult with your glove supplier for specific

recommendations.[2]

o

Contaminated gloves should be replaced immediately.[2]
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e Body Protection:
o Wear a chemically resistant lab coat.[7]

o For larger quantities or splash risks, use an apron and over-boots made of chemically
impervious materials like neoprene or nitrile rubber.[2]

o All contaminated clothing must be removed immediately and washed before reuse.[1][2]
o Respiratory Protection:

o Always handle Cyclohexylamine in a well-ventilated area, preferably inside a chemical
fume hood.[1]

o If ventilation is inadequate or in the event of a large spill or fire, use a self-contained
breathing apparatus (SCBA).[1][2]

Operational Plans: Handling and Storage

Strict adherence to handling and storage protocols is essential to minimize risks.

Safe Handling Protocol

o Preparation: Before handling, ensure you have read and understood all safety precautions
from the Safety Data Sheet (SDS).[4][8] An eyewash station and emergency shower must be
readily available.[3]

e Ventilation: Use Cyclohexylamine only in a well-ventilated area or under a chemical fume
hood to avoid inhaling vapors.[1][8]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[1][2][3] Implement a strict "No Smoking" policy in the handling area.[1]

« Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge.[1][2][3] Use only non-sparking tools and explosion-proof electrical equipment.[1]

[2][3]
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» Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][2][8] Wash hands
and any exposed skin thoroughly after handling.[1][8]

e Avoid Contact: Do not get the chemical in your eyes, on your skin, or on your clothing.[1]
Avoid breathing in any mist, vapors, or spray.[1][3]

Storage Protocol

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][8]

» Location: Store in a designated corrosives area, away from heat, sparks, and flames.[1]
Store locked up.[1][2]

e Incompatibilities: Store away from oxidizing agents and strong acids.[6] The chemical is
corrosive to copper, aluminum, zinc, and galvanized steel.[5]

e Secondary Containment: It is good practice to store containers in plastic tubs or trays as
secondary containment.[2]

Emergency Response and Disposal

Proper planning for spills and disposal is a critical component of laboratory safety.

Spill Response Workflow

The following diagram outlines the procedural flow for responding to a Cyclohexylamine spill.
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Spill Detected

'

Assess Spill Size

mall & Manageable Large or Uncontrolled

Evacuate Entire Lab/Area

Evacuate Immediate Area Alert Others

Call Emergency Services

Don Appropriate Full PPE (e.g., EH&S, Fire Dept))

Contain Spill with
Inert Absorbent Material
(e.g., sand, dry earth)

Isolate and Secure the Area
Prevent Entry

Collect Waste into
Sealed, Labeled Container

Clean & Decontaminate
Spill Area
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Hazardous Waste Program

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for Cyclohexylamine Spill Response.
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First Aid Measures

Immediate action is vital in case of exposure.

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with
plenty of water for at least 15 minutes.[1][9] Seek immediate medical attention.[1]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15-30
minutes, also under the eyelids.[1][10] Remove contact lenses if present and easy to do.[1]
Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2] If not
breathing, give artificial respiration.[1] Seek immediate medical attention.[4]

Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1][2] Call a poison center
or doctor immediately.[1][2]

Disposal Plan

Cyclohexylamine and its contaminated materials are classified as hazardous waste and
require special disposal procedures.[1]

Waste Collection: Collect waste residues and contaminated materials (e.g., absorbent paper,
gloves) in suitable, closed, and properly labeled containers.[1][6]

Storage: Store waste containers in a safe, designated area away from incompatible
materials, pending disposal.

Prohibition: Do not dispose of Cyclohexylamine down the drain or into the sewer system.[1]
[6][7] It is harmful to aquatic life.[2][6]

Disposal Method: Arrange for disposal through an approved hazardous waste disposal plant
or licensed contractor.[1] Incineration at a special high-temperature facility is a suggested
method.[9]

Regulatory Compliance: Always dispose of waste in accordance with local, state, and federal
regulations.[6][9] Contact your institution's Environmental Health & Safety (EH&S)
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department or the local Environmental Protection Agency (EPA) office for specific guidance.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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